Cas no 1805401-07-3 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate
• CAS No: 1805401-07-3
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4891965
• Update Time: 2025-10-30

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-2-18-10(17)4-8-7(5-12)6(11(13)14)3-9(16)15-8/h3,11H,2,4-5H2,1H3,(H,15,16)
• InChI Key： CJSQTGWRQWAPFV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(NC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate

Comprehensive Overview of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS No. 1805401-07-3)

The compound Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS No. 1805401-07-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a hydroxypyridine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable agriculture, where such compounds are pivotal. Searches for "fluorinated pyridine derivatives" and "bromomethyl intermediates" have spiked, reflecting the scientific community's focus on optimizing synthetic pathways for these molecules.

The synthesis of CAS No. 1805401-07-3 involves multi-step organic reactions, including halogenation and esterification, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize this compound, ensuring compliance with industry standards. Its solubility in polar organic solvents like DMSO and ethanol further enhances its utility in laboratory settings.

From an SEO perspective, queries like "applications of difluoromethyl pyridines" and "synthesis of bromomethyl heterocycles" are frequently encountered, underscoring the need for detailed technical content. This compound's relevance extends to catalysis and material science, where its reactive sites enable functionalization for tailored applications. Notably, its hydroxyl group offers opportunities for further derivatization, a topic often explored in medicinal chemistry forums.

Environmental and regulatory considerations are also paramount. While Ethyl 3-(bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine-2-acetate is not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with brominated compounds. The compound's stability under ambient conditions makes it a practical choice for industrial-scale production, aligning with the green chemistry principles of minimizing waste and energy consumption.

In conclusion, CAS No. 1805401-07-3 represents a versatile building block in modern synthetic chemistry. Its integration into high-throughput screening libraries and structure-activity relationship studies highlights its enduring value. As research into fluorine-containing pharmaceuticals accelerates, this compound is poised to remain a focal point for innovation across multiple disciplines.